Cas no 6959-92-8 (Methanesulfonamide,N-(4-oxo-2-phenyl-4H-1-benzopyran-3-yl)-)

• Product Name: Methanesulfonamide,N-(4-oxo-2-phenyl-4H-1-benzopyran-3-yl)-
• CAS No: 6959-92-8
• MF: C₁₆H₁₃NO₄S
• MW: 315.343723058701
• CID: 516522
• PubChem ID: 250315
• Update Time: 2025-04-19

Methanesulfonamide,N-(4-oxo-2-phenyl-4H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-(4-oxo-2-phenyl-4H-1-benzopyran-3-yl)-
• N-(4-oxo-2-phenylchromen-3-yl)methanesulfonamide
• AC1L5HF0
• AC1Q6VQ0
• AR-1J9390
• CHEMBL484433
• N-(4-Oxo-2-phenyl-4H-chromen-3-yl)methanesulfonamide
• NSC69569
• NSC-69569
• 6959-92-8
• N-(4-OXO-2-PHENYL-CHROMEN-3-YL)METHANESULFONAMIDE
• DTXSID20219859
• NSC 69569

• Inchi： 1S/C16H13NO4S/c1-22(19,20)17-14-15(18)12-9-5-6-10-13(12)21-16(14)11-7-3-2-4-8-11/h2-10,17H,1H3
• InChI Key： OITAOLSAMIHDBV-UHFFFAOYSA-N
• SMILES： S(C)(NC1C(C2C=CC=CC=2OC=1C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 315.05700
• Monoisotopic Mass: 315.056529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.8

Experimental Properties

• Density: 1.43
• Boiling Point: 473.8°Cat760mmHg
• Flash Point: 240.3°C
• Refractive Index: 1.665
• PSA: 84.76000
• LogP: 3.98530